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Compound of Interest

Compound Name: Irdye 700DX

Cat. No.: B8822846 Get Quote

Ensuring laboratory safety and environmental compliance is paramount when handling

chemical reagents. This guide provides detailed procedures for the proper disposal of IRDye
700DX, a near-infrared fluorescent dye commonly used in various research applications.

While IRDye 700DX is not classified as a hazardous substance, proper disposal is still

necessary to maintain a safe laboratory environment and adhere to local regulations.[1] The

following information is designed to provide researchers, scientists, and drug development

professionals with essential safety and logistical information for the operational and disposal

plans involving this dye.

Key Properties of IRDye 700DX
A summary of the key quantitative data for IRDye 700DX is presented below. Understanding

these properties is crucial for safe handling and disposal.
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Property Value Source

CAS Number 916821-46-0 [2]

Molecular Formula C₇₄H₉₆N₁₂Na₄O₂₇S₆Si₃ [2]

Molecular Weight 1954.22 g/mol [2]

Maximum Absorption 689 nm [3]

Maximum Emission 702 nm [3]

Solubility in DMSO 125 mg/mL [2]

Recommended Storage

(Powder)
-20°C for 3 years [2]

Recommended Storage (in

Solvent)
-80°C for 1 year [2]

Experimental Workflow and Waste Generation
IRDye 700DX is frequently used in procedures such as photoimmunotherapy and single-

molecule imaging.[3] A typical experimental workflow involves the preparation of IRDye 700DX
conjugates, incubation with cells or tissues, and subsequent washing steps.[3][4] Waste

containing IRDye 700DX is generated at various stages, including:

Stock Solutions: Unused or expired solutions of the dye, typically dissolved in an organic

solvent like DMSO.[2][5]

Working Solutions: Diluted aqueous solutions of the dye used for labeling.

Contaminated Labware: Pipette tips, centrifuge tubes, and plates that have come into

contact with the dye.

Aqueous Waste: Buffer solutions and media from washing steps.

Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of

different waste streams containing IRDye 700DX.
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IRDye 700DX Waste Disposal Workflow

Identify Waste Stream

Is the waste a concentrated stock solution in organic solvent (e.g., DMSO)?

Is the waste a dilute aqueous solution (e.g., wash buffers)?

Is the waste solid (e.g., contaminated pipette tips, gloves)?

No

Dispose as Hazardous Chemical Waste
(Follow institutional guidelines for solvent waste)

Yes

No

Check local regulations for non-hazardous aqueous waste disposal.
Can it be drain disposed?

Yes

Dispose in the appropriate solid laboratory waste container (e.g., biohazard or general lab trash, as per institutional policy).

Yes

Dispose down the sanitary sewer with copious amounts of water.

Yes

Collect in a designated non-hazardous aqueous waste container for institutional pickup.

No

Click to download full resolution via product page

Disposal decision workflow for IRDye 700DX waste.

Step-by-Step Disposal Procedures
As IRDye 700DX is not classified as a hazardous material, its disposal is governed by

institutional policies for non-hazardous waste.[1] Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidance.
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Concentrated IRDye 700DX Stock Solutions (in DMSO or
other organic solvents)
Even though IRDye 700DX itself is not hazardous, the organic solvents used to dissolve it

often are.

Step 1: Transfer the concentrated dye solution to a designated hazardous waste container

for organic/solvent waste.

Step 2: Ensure the container is properly labeled with the chemical contents, including the

solvent and the dye.

Step 3: Arrange for pickup and disposal through your institution's hazardous waste

management program.

Dilute Aqueous Solutions of IRDye 700DX
Aqueous waste containing low concentrations of IRDye 700DX, such as wash buffers from cell

staining, is generally considered non-hazardous.

Step 1: Check with your local EHS guidelines. Some institutions may permit the disposal of

non-hazardous aqueous waste down the sanitary sewer.

Step 2: If permitted, pour the dilute solution down the drain, followed by flushing with a large

volume of cold water. This helps to further dilute the solution and prevent any potential

accumulation in the plumbing.

Step 3: If drain disposal is not permitted, collect the aqueous waste in a clearly labeled, non-

hazardous waste container for disposal by your institution's waste management service.

Solid Waste Contaminated with IRDye 700DX
Solid waste includes items like pipette tips, gloves, and plasticware that have come into contact

with the dye.

Step 1: Segregate solid waste from liquid waste.
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Step 2: Place the contaminated solid waste in the appropriate laboratory trash container.

Depending on the nature of the experiment, this may be a biohazardous waste container or a

general lab trash bin.

Step 3: Ensure that no free-flowing liquid is present in the solid waste.

Empty IRDye 700DX Vials
Step 1: Once the vial is empty, rinse it with a suitable solvent (e.g., water or ethanol) to

remove any residual dye.

Step 2: Dispose of the rinsate according to the procedures for liquid waste.

Step 3: Deface the label on the empty vial to prevent confusion.

Step 4: Dispose of the clean, empty vial in the appropriate laboratory glassware or solid

waste container.

By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of IRDye 700DX, contributing to a secure and environmentally responsible research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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